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Compound of Interest

Compound Name: Copper glycinate

Cat. No.: B7770790

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper glycinate, the coordination complex formed between copper(ll) ions and the amino
acid glycine, is a subject of significant interest in biochemical and pharmaceutical research. Its
high bioavailability makes it a superior source of copper in dietary supplements and animal
feed.[1][2] In drug development, copper complexes are explored for their potential therapeutic
activities, including anti-inflammatory and anti-proliferative effects.[3] The preparation of
copper glycinate solutions with consistent purity and concentration is critical for reproducible
experimental results.

This document provides standardized protocols for the synthesis of bis(glycinato)copper(ll)
monohydrate, the most common form, which exists as two geometric isomers: cis and trans.[4]
[5] The kinetically favored cis isomer typically forms at room temperature, while heating can
convert it to the more thermodynamically stable trans isomer.[4][6] These protocols are
designed to yield a solid product that can be dissolved in aqueous media to prepare solutions
of desired concentrations.

Physicochemical and Quantitative Data

The properties of copper(ll) glycinate are essential for its handling, storage, and application in
experimental settings. The following data has been compiled from various sources.
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Property Value Source(s)
Chemical Formula CaHsCuN204 (anhydrous) [718]
Molecular Weight 211.66 g/mol (anhydrous) [71[8]
Blue to purple crystalline
Appearance [21[7]
powder or needles.[2][7]
Exists as cis and trans
Isomers [4]

geometric isomers.[4]

Solubility in Water

0.18 g/100 mL (0 °C)0.52
9/100 mL (25 °C)

[1]

Solubility in Other Solvents

Slightly soluble in alcohol;
insoluble in hydrocarbons,

ethers, and ketones.[2][9]

[2]19]

pH (of solution)

Typically between 3 and 5.[7]

[7]

Decomposition Temp.

Decomposes around 100-
130°C.[7]

[7]

Stability

Stable under ordinary

conditions of use and storage.

[7] It is hygroscopic.[7]

[7]

Experimental Protocols

The following sections detail standardized methods for synthesizing copper glycinate. The

most common laboratory preparation involves the reaction of a copper(ll) salt with glycine in an

agueous solution.

This protocol is a widely cited method that reliably produces the cis isomer of the complex.[6]

[10][11]

3.1.1 Materials and Equipment

o Copper(ll) acetate monohydrate (Cu(OAc)z:-H20)
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e Glycine (H=NCH2COOH)

e Deionized water

o Ethanol or 1-Propanol

o Acetone (for washing)

e Beakers (150 mL, 250 mL)

e Hot plate with magnetic stirring capability

e Magnetic stir bars

o Graduated cylinders

e |ce bath

e Buchner funnel and vacuum filtration apparatus

 Filter paper

3.1.2 Procedure

e Prepare Reactant Solutions:

o In a 250 mL beaker, dissolve approximately 2.0 g of copper(ll) acetate monohydrate in 25
mL of deionized water.[12]

o In a separate 150 mL beaker, dissolve approximately 1.5 g of glycine in 25 mL of
deionized water.[12]

e Heating: Gently heat both solutions on a hot plate to about 70°C, stirring until all solids are
completely dissolved.[11][12]

» Reaction: While still hot, pour the glycine solution into the copper(ll) acetate solution while
stirring the mixture.[10][13] A deep blue solution will form.

o Crystallization:
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o Remove the beaker from the heat and allow it to cool to room temperature.

o Place the beaker in an ice bath to facilitate crystallization. Needle-like blue crystals should
begin to form.[11]

o To enhance precipitation, slowly add 20 mL of ethanol or 1-propanol while continuing to
stir.[10]

e |solation and Purification:

o Collect the blue crystals by vacuum filtration using a Biichner funnel.[10]

o Wash the collected precipitate twice with small portions of acetone to remove any
unreacted starting materials and water.[10]

e Drying: Transfer the final product to a pre-weighed watch glass or filter paper and allow it to
air dry completely. The product is cis-bis(glycinato)copper(ll) monohydrate.

This alternative method avoids the use of acetate and produces the complex with a high yield.
[14][15]

3.2.1 Materials and Equipment

o Basic copper(ll) carbonate (CuzCOs3(OH)2)

e Glycine (Hz-NCH2COOH)

e Deionized water

o Beaker (100 mL)

e Hot plate with magnetic stirrer

o Magnetic stir bar

« Filtration apparatus (gravity or vacuum)

3.2.2 Procedure
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e Prepare Suspension: In a 100 mL beaker, create a suspension by adding 2.0 g of basic
copper(ll) carbonate to 30 mL of deionized water.[14]

e Add Glycine: Add 6.0 g of glycine to the suspension.[14]

» Reaction: Heat the mixture to 60—65°C with constant stirring. The reaction is indicated by a
color change as the green carbonate is consumed and a blue solution/precipitate forms.

» Digestion: Maintain the temperature and stirring for approximately one hour, then allow the
mixture to stand for 24 hours to ensure complete reaction.[14]

« |solation: Filter the resulting mixture to collect the blue solid product.

e Drying: Air dry the product at room temperature. The final product is Cu(NH2CH2COO)2-Hz0.
[14][15]

Workflow and Visualization

The synthesis of copper glycinate follows a logical sequence of steps from raw materials to
the final purified product. This process is visualized in the workflow diagram below.

1. Reagent Preparation

in Hot Deionized We
Weigh Reagents
(Copper Salt & Glycine)
i

3. Product Isolation
2. Synthesis & Crystallization

Cool Mixture
in Ice Bath

Vacuum Filter Crystals

Induce Precipitation
(Add Ethanol/Propanol)

Click to download full resolution via product page

Caption: General workflow for the synthesis of copper glycinate.
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Preparation of Aqueous Solutions & Stability

To prepare an aqueous solution, accurately weigh the synthesized and dried copper glycinate
powder and dissolve it in a known volume of deionized water or a suitable buffer. Gentle
heating or sonication can aid dissolution, but be aware that copper glycinate has limited
solubility in water (approx. 5.2 g/L at 25°C).[1]

The speciation of copper(ll) complexes in aqueous solution is highly pH-dependent.[16][17][18]
In acidic solutions (pH 1-4), various protonated and non-protonated copper-glycine complexes

can exist, such as [Cu(GlyH)]?2*, [Cu(Gly)]*, and Cu(Gly)2.[16] It is crucial to control and report

the pH of the final solution for experimental consistency.

Storage: Store the solid copper glycinate powder in a tightly closed container in a cool, dry,
and well-ventilated place to protect it from moisture, as it is hygroscopic.[7][19] Aqueous
solutions should be freshly prepared for best results.

Safety Precautions

Copper glycinate and its precursors require careful handling in a laboratory setting.
e General Handling: Handle in a well-ventilated area. Avoid generating dust.[19][20]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,
and a lab coat.[19]

e Hazards: Harmful if swallowed.[8] Causes skin and serious eye irritation.[20] It is also very
toxic to aquatic life.[20]

» Incompatibilities: Avoid strong oxidizing agents, strong acids, and high temperatures.[7]

o Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
Avoid release to the environment.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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